Cas no 1778734-52-3 (1-tert-butoxycarbonyl-3-(hydroxymethyl)azetidine-3-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-3-(hydroxymethyl)azetidine-3-carboxylic acid
• CAS No: 1778734-52-3
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD22397226
• CID: 4613297
• PubChem ID: 99933949
• Update Time: 2024-11-08

1-tert-butoxycarbonyl-3-(hydroxymethyl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butoxycarbonyl-3-(hydroxymethyl)azetidine-3-carboxylic acid
• D79459
• 1-(t-Butoxycarbonyl)-3-(hydroxymethyl)-3-azetidinecarboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-3-(HYDROXYMETHYL)AZETIDINE-3-CARBOXYLIC ACID
• 1778734-52-3
• BS-40651
• 3-(hydroxymethyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
• CS-0090858
• EN300-3222155
• 1-[(tert-butoxy)carbonyl]-3-(hydroxymethyl)azetidine-3-carboxylic acid
• 1-(tert-butoxycarbonyl)-3-(hydroxymethyl)-3-azetidinecarboxylic acid
• SCHEMBL25699938
• 1-Boc-3-(hydroxymethyl)azetidine-3-carboxylic acid
• 1-(TERT-BUTOXYCARBONYL)-3-(HYDROXYMETHYL)AZETIDINE-3-CARBOXYLICACID
• MFCD22397226

• MDL： MFCD22397226
• Inchi： 1S/C10H17NO5/c1-9(2,3)16-8(15)11-4-10(5-11,6-12)7(13)14/h12H,4-6H2,1-3H3,(H,13,14)
• InChI Key： CUNYFDNZNOYYMD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(=O)O)(CO)C1)=O

Computed Properties

• Exact Mass: 231.11067264g/mol
• Monoisotopic Mass: 231.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids